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Compound of Interest

Compound Name: Calcein

Cat. No.: B1668213

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcein Acetoxymethyl (AM) is a widely utilized fluorescent probe essential for assessing cell
viability and integrity in a multitude of biological applications.[1] As a cell-permeant dye,
Calcein AM is a non-fluorescent, hydrophobic compound that readily crosses the membrane of
intact, live cells.[2][3] Once inside a viable cell, intracellular esterases hydrolyze the AM ester
group, converting the molecule into the highly fluorescent, hydrophilic calcein.[4] This resulting
calcein is well-retained within the cytoplasm of cells with intact membranes, emitting a strong
green fluorescence. This mechanism forms the basis of its utility in distinguishing live cells from
dead cells, as the latter lack active esterases. The intensity of the fluorescence is directly
proportional to the number of viable cells, making it a powerful tool for quantitative analysis in
various research and drug development settings.

Mechanism of Action

The functionality of Calcein AM as a live-cell stain is predicated on two key cellular processes:
enzymatic activity and membrane integrity. The non-fluorescent Calcein AM molecule is
lipophilic, allowing it to passively diffuse across the plasma membrane into the cell's cytoplasm.
In healthy, metabolically active cells, ubiquitous intracellular esterases cleave the
acetoxymethyl (AM) ester groups from the Calcein AM molecule. This enzymatic conversion
yields calcein, a highly charged, hydrophilic molecule that is fluorescent. Due to its newly
acquired charge, calcein is unable to traverse the intact cell membrane and is consequently
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retained within the cytoplasm, leading to the accumulation of a bright green fluorescent signal.
Conversely, cells with compromised membrane integrity or lacking active esterases, such as
dead or dying cells, cannot retain calcein or convert Calcein AM, and therefore do not

fluoresce.
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Preparation

1. Culture Cells
(Adherent or Suspension)

y

2. Wash Cells
(e.g., with PBS)

Staining

3. Add Calcein AM
Working Solution

:

4. Incubate
(15-30 min at 37°C)

Anaelsis

5. Wash Excess Dye

:

6. Image or Analyze
(Fluorescence Microscopy or Flow Cytometry)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Calcein AM (4892-010-01) by R&D Systems, Part of Bio-Techne [bio-techne.com]
e 2. resources.rndsystems.com [resources.rndsystems.com]

e 3. biotium.com [biotium.com]

e 4. cdn.gbiosciences.com [cdn.gbiosciences.com]

 To cite this document: BenchChem. [Calcein AM for Fluorescence Microscopy: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668213#calcein-am-for-fluorescence-microscopy-
explained]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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